4-[(Acetylsulfanyl)methyl]benzoic acid

• CAS No.: 132035-64-4
• Molecular Formula: C10H10O3S
• Molecular Weight: 210.25 g/mol
• IUPAC Name: 4-(acetylsulfanylmethyl)benzoic acid
• InChI: InChI=1S/C10H10O3S/c1-7(11)14-6-8-2-4-9(5-3-8)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: QKTURUWIOATPBH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC1=CC=C(C=C1)C(=O)O

Description

4-[(Acetylsulfanyl)methyl]benzoic acid is a benzoic acid derivative featuring an acetylsulfanyl (-SCOCH₃) group attached to a methylene bridge at the para position of the aromatic ring. This compound combines the carboxylic acid functionality of benzoic acid with a thioester group, which confers unique chemical and biological properties. The acetylsulfanyl moiety may influence solubility, metabolic stability, and reactivity, making it relevant in pharmaceutical and chemical synthesis contexts.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Other Reactions:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Not extensively studied, but it likely interacts with cellular targets through its carboxylic acid group.
• Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

The following analysis compares 4-[(Acetylsulfanyl)methyl]benzoic acid with structurally related benzoic acid derivatives, focusing on functional groups, physicochemical properties, and biological relevance.

Structural and Functional Group Comparisons

Compound Name	Substituent Group	Key Functional Features	Reference
4-[(Acetylsulfanyl)methyl]benzoic acid	-CH₂-SCOCH₃ (thioester)	Labile thioester; moderate polarity	-
4-(N-(4-Methoxyphenyl)sulfamoyl)benzoic acid	-SO₂-NH-(4-MeOPh) (sulfonamide)	Strong hydrogen-bonding; high polarity
4-[(Methylsulfonyl)amino]benzoic acid	-NH-SO₂-CH₃ (sulfonamide)	Electron-withdrawing; enhances acidity
4-{[(4-Methylphenyl)amino]sulfonyl}benzoic Acid	-SO₂-NH-(4-MePh) (sulfonamide)	Lipophilic; improved membrane permeability
4-(Acetylsulfanyl)butanoic acid	-SCOCH₃ (thioester) on C4 chain	Metabolically active thioester; lower MW

Key Observations :

• Thioester vs. Sulfonamide : The acetylsulfanyl group in the target compound is more hydrolytically labile than sulfonamides, which are stable and often used in drug design for their hydrogen-bonding capacity .
• Polarity : Sulfonamide derivatives (e.g., ) exhibit higher polarity due to -SO₂ and -NH groups, whereas the thioester in the target compound offers moderate polarity, balancing solubility and lipophilicity.

Physicochemical Properties

Property	4-[(Acetylsulfanyl)methyl]benzoic acid (Predicted)	4-(N-(4-Methoxyphenyl)sulfamoyl)benzoic acid	4-[(Methylsulfonyl)amino]benzoic acid
Molecular Weight (g/mol)	~196.2 (C₁₀H₁₀O₃S)	327.32 (C₁₄H₁₃NO₅S)	231.23 (C₈H₉NO₄S)
Solubility	Moderate in polar aprotic solvents	High in DMSO, methanol	Moderate in chloroform, DMSO
Stability	Prone to hydrolysis (thioester cleavage)	High (sulfonamide stability)	High (sulfonamide stability)

Key Observations :

• The thioester group in the target compound may reduce stability compared to sulfonamides, necessitating careful storage (e.g., anhydrous conditions) .
• Sulfonamide derivatives () have higher molecular weights due to bulkier substituents, impacting pharmacokinetic profiles.